Cas no 25632-22-8 (9,10-Anthracenedione,1,8-bis[(3-methylphenyl)amino]-)

• Product Name: 9,10-Anthracenedione,1,8-bis[(3-methylphenyl)amino]-
• CAS No: 25632-22-8
• MF: C₂₈H₂₂N₂O₂
• MW: 418.486486911774
• CID: 282117
• PubChem ID: 117565
• Update Time: 2025-04-19

9,10-Anthracenedione,1,8-bis[(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,8-bis[(3-methylphenyl)amino]-
• 1,8-bis(3-methylanilino)anthracene-9,10-dione
• 1,8-Bis((3-methylphenyl)amino)anthraquinone
• 1,8-bis[(3-methylphenyl)amino]anthracene-9,10-dione
• NS00052446
• 1,8-bis(m-tolylamino)anthracene-9,10-dione
• 25632-22-8
• DTXSID40948492
• EINECS 247-139-5

• Inchi： 1S/C28H22N2O2/c1-17-7-3-9-19(15-17)29-23-13-5-11-21-25(23)28(32)26-22(27(21)31)12-6-14-24(26)30-20-10-4-8-18(2)16-20/h3-16,29-30H,1-2H3
• InChI Key： YBCMHEIWORKATQ-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(C2C=CC=C(C=21)NC1C=CC=C(C)C=1)=O)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 418.16826
• Monoisotopic Mass: 418.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2